1-(4-(3-Aminoazetidin-1-yl)piperidin-1-yl)ethan-1-one
Overview
Description
1-(4-(3-Aminoazetidin-1-yl)piperidin-1-yl)ethan-1-one, or 1-AEP, is an organic compound with an interesting range of properties and applications. It has been used as a building block for the synthesis of numerous biologically active compounds, as well as for the development of new drugs. It has also been used as a model compound to study the mechanism of action of various drugs.
Scientific Research Applications
Synthesis of Piperidine Derivatives
Piperidine and its derivatives are crucial in the pharmaceutical industry, forming the backbone of various drugs. The compound can be used in intra- and intermolecular reactions to create a variety of piperidine derivatives, such as substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. These derivatives have significant applications in drug design due to their biological activity .
Pharmacological Applications
The piperidine moiety is present in more than twenty classes of pharmaceuticals, including alkaloids. The compound “1-(4-(3-Aminoazetidin-1-yl)piperidin-1-yl)ethan-1-one” can be utilized in the discovery and biological evaluation of potential drugs. It plays a significant role in the development of new medicinal compounds with various pharmacological activities .
Central Nervous System Activity
This compound has been identified as a high-affinity non-imidazole histamine H3 receptor agonist. It shows promise in regulating neurotransmitter release, which is crucial for cognitive functions, sleep-wake regulation, and food intake. Its role in central nervous system activity could lead to the development of new treatments for neurological disorders .
Drug Discovery and Development
The unique structure of this compound makes it a valuable tool in drug discovery. Its ability to act as a partial agonist for the H3 receptor suggests potential for the development of novel therapeutic agents that could modulate histamine levels and treat related conditions .
Antinociceptive Effects
Derivatives of piperidine, such as the compound , have shown antinociceptive effects in preclinical models. This suggests potential applications in pain management and the development of new analgesics .
Benzimidazole Derivatives Synthesis
The compound can also be used in the synthesis of benzimidazole derivatives, which have various pharmacological properties. These derivatives are being explored for their potential as therapeutic agents in different medical fields .
properties
IUPAC Name |
1-[4-(3-aminoazetidin-1-yl)piperidin-1-yl]ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19N3O/c1-8(14)12-4-2-10(3-5-12)13-6-9(11)7-13/h9-10H,2-7,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXZQLEJYZPKHIJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(CC1)N2CC(C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-(3-Aminoazetidin-1-yl)piperidin-1-yl)ethan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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